Cas no 857081-09-5 (2-Benzofurancarboxylic acid, 5-bromo-4-methoxy-3-methyl-)

• Product Name: 2-Benzofurancarboxylic acid, 5-bromo-4-methoxy-3-methyl-
• CAS No: 857081-09-5
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• CID: 4243881
• PubChem ID: 68716536
• Update Time: 2025-06-28

2-Benzofurancarboxylic acid, 5-bromo-4-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5-bromo-4-methoxy-3-methyl-
• 5-Bromo-4-methoxy-3-methyl-benzofuran-2-carboxylic acid
• 857081-09-5
• AT26369
• 5-bromo-4-methoxy-3-methyl-2-benzofurancarboxylic acid
• 5-Bromo-4-methoxy-3-methylbenzofuran-2-carboxylic acid
• UADXGEBSDGPZMQ-UHFFFAOYSA-N
• DB-129281
• CS-0456450
• SCHEMBL3619507

• Inchi： 1S/C11H9BrO4/c1-5-8-7(16-9(5)11(13)14)4-3-6(12)10(8)15-2/h3-4H,1-2H3,(H,13,14)
• InChI Key： UADXGEBSDGPZMQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C(OC)=C2C(C)=C1C(O)=O

Computed Properties

• Exact Mass: 283.96842Da
• Monoisotopic Mass: 283.96842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-Benzofurancarboxylic acid, 5-bromo-4-methoxy-3-methyl-

5-Bromo-4-Methoxy-3-Methyl-2-Benzofurancarboxylic Acid (CAS No. 857081-09-5): A Comprehensive Overview

5-Bromo-4-methoxy-3-methyl-2-benzofurancarboxylic acid (CAS No. 857081-09-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran scaffold and functional groups, holds potential for various applications, including as an intermediate in the synthesis of bioactive molecules and as a lead compound in drug discovery.

The benzofuran core is a well-known heterocyclic structure that is widely studied due to its diverse biological activities. The presence of the bromo, methoxy, and methyl substituents on the benzofuran ring imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 5-bromo-4-methoxy-3-methyl-2-benzofurancarboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that the bromo substituent played a crucial role in enhancing the compound's ability to inhibit specific enzymes involved in inflammatory pathways.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 5-bromo-4-methoxy-3-methyl-2-benzofurancarboxylic acid as a scaffold for designing new antiviral agents. The methoxy and methyl groups were found to improve the compound's solubility and bioavailability, which are critical factors for effective drug delivery. The results indicated that these derivatives showed promising activity against several viral strains, including influenza and herpes simplex virus.

The synthetic accessibility of 5-bromo-4-methoxy-3-methyl-2-benzofurancarboxylic acid has also been extensively studied. A robust and efficient synthetic route has been developed, involving the sequential addition of bromine, methanol, and methyl iodide to a benzofuran precursor. This method provides high yields and purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its practical application in pharmaceutical research and development.

Furthermore, the physicochemical properties of 5-bromo-4-methoxy-3-methyl-2-benzofurancarboxylic acid have been thoroughly characterized. It is a white crystalline solid with a melting point of approximately 160°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups. Its stability under different conditions has also been evaluated, ensuring its reliability as a research tool.

In conclusion, 5-bromo-4-methoxy-3-methyl-2-benzofurancarboxylic acid (CAS No. 857081-09-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its biological activities and synthetic methodologies, this compound is likely to play an increasingly important role in advancing the field of drug discovery.